5-(4-ethoxy-3-methoxyphenyl)-4-(2-furoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one

Specification

• Molecular Formula: C25H30N2O7
• Molecular Weight: 470.5 g/mol
• IUPAC Name: 2-(4-ethoxy-3-methoxyphenyl)-3-(furan-2-carbonyl)-4-hydroxy-1-(3-morpholin-4-ylpropyl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C25H30N2O7/c1-3-33-18-8-7-17(16-20(18)31-2)22-21(23(28)19-6-4-13-34-19)24(29)25(30)27(22)10-5-9-26-11-14-32-15-12-26/h4,6-8,13,16,22,29H,3,5,9-12,14-15H2,1-2H3
• Standard InChI Key: FKOCZJMEKLXIRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C(=C(C(=O)N2CCCN3CCOCC3)O)C(=O)C4=CC=CO4)OC

Introduction

5-(4-ethoxy-3-methoxyphenyl)-4-(2-furoyl)-3-hydroxy-1-[3-(4-morpholinyl)propyl]-1,5-dihydro-2H-pyrrol-2-one is a complex organic compound belonging to the class of heterocyclic compounds, specifically those containing a pyrrolidine ring. Its structure features multiple functional groups, including an ethoxy group, a methoxy group, a furoyl moiety, and a morpholine substituent, which contribute to its chemical reactivity and potential applications in biological systems.

Functional Groups

• Ethoxy Group: Contributes to the compound's solubility and reactivity.

• Methoxy Group: Enhances stability and affects the compound's electronic properties.

• Furoyl Moiety: Provides a site for potential chemical modifications.

• Morpholine Substituent: Impacts biological activity, particularly in interactions with enzymes or receptors.

Synthesis and Reaction Conditions

The synthesis of this compound typically involves several steps, with specific reaction conditions being crucial for optimizing yield and purity. Continuous flow reactors may be employed in industrial settings to enhance efficiency and scalability.

Reaction Pathways

• Oxidation Reactions: May require specific oxidizing agents such as chromium trioxide or potassium permanganate.

• Temperature and Solvent Choice: Critical for controlling reaction rates and product formation.

Biological Activities and Potential Applications

Research indicates that this compound may exhibit antimicrobial and anticancer properties by modulating specific signaling pathways or inhibiting enzyme activity relevant to disease processes.

Potential Applications

• Antimicrobial Agent: Could be effective against various microorganisms.

• Anticancer Agent: May inhibit tumor growth by interacting with cellular targets.